Cas no 89611-00-7 (3-Hydroxy-5-(methylamino)benzoic Acid)
89611-00-7 structure
Product Name:3-Hydroxy-5-(methylamino)benzoic Acid
CAS No:89611-00-7
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD16998481
CID:594874
PubChem ID:53740958
Update Time:2025-04-19
3-Hydroxy-5-(methylamino)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-5-(methylamino)benzoic Acid
- 3-hydroxy-5-methylaminobenzoic acid
- MFCD16998481
- DTXSID80706336
- 3-Hydroxy-5-(methylamino)benzoicAcid
- AKOS027257058
- SY028829
- SCHEMBL10932391
- A916568
- 89611-00-7
- AC7157
-
- MDL: MFCD16998481
- Inchi: 1S/C8H9NO3/c1-9-6-2-5(8(11)12)3-7(10)4-6/h2-4,9-10H,1H3,(H,11,12)
- InChI Key: CUNFATZHBOZOTB-UHFFFAOYSA-N
- SMILES: OC1C=C(C(=O)O)C=C(C=1)NC
Computed Properties
- Exact Mass: 167.05800
- Monoisotopic Mass: 167.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- PSA: 69.56000
- LogP: 1.20510
3-Hydroxy-5-(methylamino)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019092761-5g |
3-Hydroxy-5-(methylamino)benzoic Acid |
89611-00-7 | 95% | 5g |
$522.90 | 2023-08-31 | |
| Apollo Scientific | OR470960-1g |
3-Hydroxy-5-(methylamino)benzoic acid |
89611-00-7 | 1g |
£245.00 | 2023-09-01 | ||
| eNovation Chemicals LLC | D697832-1g |
3-Hydroxy-5-(methylamino)benzoic Acid |
89611-00-7 | 95% | 1g |
$715 | 2024-07-20 | |
| Ambeed | A659505-1g |
3-Hydroxy-5-(methylamino)benzoic Acid |
89611-00-7 | 95+% | 1g |
$146.0 | 2024-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1531819-1g |
3-Hydroxy-5-(methylamino)benzoic acid |
89611-00-7 | 98% | 1g |
¥1263.00 | 2024-04-26 | |
| eNovation Chemicals LLC | D697832-1g |
3-Hydroxy-5-(methylamino)benzoic Acid |
89611-00-7 | 95% | 1g |
$715 | 2025-02-27 | |
| eNovation Chemicals LLC | D697832-1g |
3-Hydroxy-5-(methylamino)benzoic Acid |
89611-00-7 | 95% | 1g |
$715 | 2025-03-01 |
3-Hydroxy-5-(methylamino)benzoic Acid Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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